Cas no 1672658-93-3 (Canagliflozin Impurity 10)

Canagliflozin Impurity 10 structure
Canagliflozin Impurity 10 structure
Product Name:Canagliflozin Impurity 10
CAS No:1672658-93-3
MF:C24H25FO6S
MW:460.515109777451
CID:4557771
PubChem ID:89559545
Update Time:2024-11-01

Canagliflozin Impurity 10 Chemical and Physical Properties

Names and Identifiers

    • Canagliflozin Impurity 10
    • (3R,4S,5S,6R)-2-[3-[[5-(4-Fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
    • EX-A2758
    • SCHEMBL14939240
    • 1672658-93-3
    • (3R,4S,5S,6R)-2-(3-((5-(4-Fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol? (Canagliflozin Impurity)
    • CS-0164827
    • Inchi: 1S/C24H25FO6S/c1-13-2-5-16(24(30)23(29)22(28)21(27)19(12-26)31-24)10-15(13)11-18-8-9-20(32-18)14-3-6-17(25)7-4-14/h2-10,19,21-23,26-30H,11-12H2,1H3/t19-,21-,22+,23-,24?/m1/s1
    • InChI Key: MKOMVMKJXCXABB-KKEQRHKBSA-N
    • SMILES: S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)C1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 460.13558785 g/mol
  • Monoisotopic Mass: 460.13558785 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 139
  • Molecular Weight: 460.5
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